Cas no 36854-36-1 (Benzoic acid, 3-(acetylamino)-4-fluoro-, methyl ester)

• Product Name: Benzoic acid, 3-(acetylamino)-4-fluoro-, methyl ester
• CAS No: 36854-36-1
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• CID: 5330677
• Update Time: 2025-07-18

Benzoic acid, 3-(acetylamino)-4-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(acetylamino)-4-fluoro-, methyl ester
• Methyl 3-acetamido-4-fluorobenzoate

• Inchi： 1S/C10H10FNO3/c1-6(13)12-9-5-7(10(14)15-2)3-4-8(9)11/h3-5H,1-2H3,(H,12,13)
• InChI Key： XEMKMVIDNQNJDL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(F)C(NC(C)=O)=C1

Additional information on Benzoic acid, 3-(acetylamino)-4-fluoro-, methyl ester

Comprehensive Overview of Benzoic acid, 3-(acetylamino)-4-fluoro-, methyl ester (CAS No. 36854-36-1)

Benzoic acid, 3-(acetylamino)-4-fluoro-, methyl ester (CAS No. 36854-36-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, characterized by its fluoro and acetylamino functional groups, exhibits unique properties that make it valuable in synthetic chemistry and drug development. Researchers are increasingly exploring its potential as an intermediate in the synthesis of bioactive molecules, particularly in the context of targeted drug delivery and precision medicine.

The compound's molecular structure, featuring a methyl ester moiety, enhances its solubility and reactivity, which is critical for applications in high-throughput screening and combinatorial chemistry. Recent studies highlight its role in optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties of lead compounds, a hot topic in modern pharmacology. With the rise of AI-driven drug discovery, 36854-36-1 has also been flagged in computational databases for its potential to modulate enzyme interactions, aligning with trends in machine learning-based molecular design.

From an industrial perspective, Benzoic acid, 3-(acetylamino)-4-fluoro-, methyl ester is synthesized under controlled conditions to ensure high purity, a key concern for manufacturers catering to GMP (Good Manufacturing Practice) standards. Its stability under varying pH levels makes it a candidate for formulation excipients, addressing growing demand for biocompatible materials in therapeutics. Environmental considerations are also paramount; recent green chemistry initiatives emphasize solvent-free synthesis routes for such derivatives to reduce carbon footprints.

Analytical techniques like HPLC and LC-MS are routinely employed to characterize CAS No. 36854-36-1, ensuring compliance with regulatory frameworks such as REACH and FDA guidelines. The compound’s spectral data (e.g., NMR and IR) are extensively documented in open-access repositories, facilitating collaboration in open science movements. This transparency aligns with global shifts toward data-sharing in chemical research, a trend accelerated by pandemic-related cross-disciplinary collaborations.

In summary, Benzoic acid, 3-(acetylamino)-4-fluoro-, methyl ester represents a nexus of innovation in synthetic chemistry and life sciences. Its versatility underscores its relevance in addressing contemporary challenges like personalized therapeutics and sustainable manufacturing, making it a compound of enduring interest to both academia and industry.